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Compound of Interest

Compound Name: rel-Biperiden-d5

Cat. No.: B12408401

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of rel-Biperiden-d5,
an isotopically labeled form of the anticholinergic drug Biperiden. This document is intended to
serve as a comprehensive resource, offering precise data, calculation methodologies, and
conceptual frameworks relevant to the use of deuterated standards in research and
development.

Introduction to rel-Biperiden-d5

Biperiden is a synthetic anticholinergic agent primarily used in the treatment of Parkinson's
disease and drug-induced extrapyramidal symptoms. Its molecular formula is C21H29NO, with a
monoisotopic mass of approximately 311.46 g/mol .[1][2][3] Isotopic labeling, the practice of
replacing an atom with one of its isotopes, is a critical technique in pharmaceutical research,
particularly in pharmacokinetic and metabolic studies.

rel-Biperiden-d5 is a deuterated analog of Biperiden. The nomenclature signifies two key
features:

 rel-: This prefix, short for relative, is a stereochemical descriptor. It indicates that the relative
configuration of the chiral centers in the molecule is known, but the absolute configuration
has not been determined.[4]
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o -d5: This suffix denotes that five hydrogen atoms (H) in the Biperiden molecule have been
replaced by five deuterium (D or 2H) atoms. Deuterium is a stable, non-radioactive isotope of
hydrogen containing one proton and one neutron.

The incorporation of deuterium increases the molecular weight of the compound, a property
that is leveraged in various analytical techniques, most notably mass spectrometry.

Core Data Presentation

The molecular weight of rel-Biperiden-d5 is derived from the molecular weight of unlabeled
Biperiden and the atomic weights of hydrogen and deuterium. The relevant quantitative data
are summarized below for clarity and comparison.

Chemical Molecular/Atomic
Compound/isotope . Source
Formula/Symbol Weight ( g/mol )
Biperiden C21H20NO 311.4611 [3]
Hydrogen (Protium) H 1.007825 [5]
Deuterium 2HorD 2.014102 [5]
rel-Biperiden-d5 C21H24DsNO ~316.4923 Calculated

Methodology for Molecular Weight Calculation

The molecular weight of rel-Biperiden-d5 is calculated by adjusting the molecular weight of
native Biperiden to account for the mass difference between five hydrogen atoms and five
deuterium atoms.

Step-by-step Calculation:
 Start with the precise molecular weight of Biperiden:
o 311.4611 g/mol
o Calculate the total mass of the five hydrogen atoms to be replaced:

o Mass of 1 Hydrogen (*H) atom = 1.007825 g/mol
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o Total mass of 5 Hydrogen atoms =5 * 1.007825 = 5.039125 g/mol

o Calculate the total mass of the five deuterium atoms being added:
o Mass of 1 Deuterium (2H) atom = 2.014102 g/mol
o Total mass of 5 Deuterium atoms =5 * 2.014102 = 10.07051 g/mol
o Compute the final molecular weight:
o Molecular Weight of rel-Biperiden-d5 = (MW of Biperiden - Mass of 5 H) + Mass of 5 D
o Molecular Weight = (311.4611 - 5.039125) + 10.07051
o Molecular Weight = 316.492485 g/mol

Visualization of Isotopic Substitution

The logical relationship between Biperiden, its constituent isotopes, and its deuterated form
can be visualized as a process of isotopic substitution.
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Starting Components

Biperiden
(C21H290NO)
MW: 311.4611

Deuterium (D)
AW: 2.014102

- 5 Hydrogen Atoms + 5 Deuterium Atoms

Isotopic Labeling Process

Substitution Reaction
(H replaced by D)

Yields

Final Product

rel-Biperiden-d5
(C21H24DsNO)
MW: ~316.4925
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Sample Preparation
(Dissolve rel-Biperiden-d5)

'

Direct Infusion into
Mass Spectrometer (HRMS)

:

Data Acquisition
(Positive lon Mode, ESI)

Y

Data Analysis

Calculate Mass Error Assess Isotopic Purity
(Experimental vs. Theoretical) (Compare d5 vs. d0 signals)

:

Identify [M+H]* lon Peak
(Expected m/z ~317.50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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